Cas no 269-12-5 (1H-Naphtho2,3-d1,2,3triazole)

1H-Naphtho2,3-d1,2,3triazole Properties

Names and Identifiers

• 1H-Naphtho[2,3-d]triazole
• 1(H)-NAPHTHOTRIAZOL
• 2H-benzo[f]benzotriazole
• MFCD03034307
• SCHEMBL1746593
• SR-01000537269-1
• 1H-Naphtho[2,3-d][1,2,3]triazole
• AKOS005454292
• EU-0019654
• DTXSID40181403
• 2H-naphtho[2,3-d][1,2,3]triazole
• AT25373
• 269-11-4
• 269-12-5
• AB01322603-02
• NSFXVRRBGNORBD-UHFFFAOYSA-N
• SR-01000537269
• 1(H)-phthotriazol
• NCGC00327516-01
• 1H-Naphtho(2,3-d)triazole
• J-100219
• +Expand

• MDL： MFCD03034307
• InChIKey： NSFXVRRBGNORBD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H7N3/c1-2-4-8-6-10-9(11-13-12-10)5-7(8)3-1/h1-6H,(H,11,12,13)
• SMILES： N1C2C=C3C(=CC=2N=N1)C=CC=C3

Computed Properties

• Exact Mass: 168.05628
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 169.064
• Heavy Atom Count: 13
• Complexity: 175
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 38.67
• Refractive Index: 1.804
• Boiling Point: 392.8°Cat760mmHg
• Flash Point: 193.2°C
• Density: 1.381